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Compound of Interest
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Cat. No.: B1674354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive protocol for the preparation, storage, and handling of

Icilin stock solutions in dimethyl sulfoxide (DMSO). Icilin is a potent synthetic super-agonist of

the transient receptor potential melastatin 8 (TRPM8) channel and also modulates the activity

of the TRPA1 channel.[1][2] Accurate preparation of stock solutions is critical for ensuring

experimental reproducibility and obtaining reliable data in studies involving these channels.

This guide consolidates key data from various suppliers and provides a detailed, step-by-step

methodology for researchers.

Chemical and Physical Properties
A summary of the essential properties of Icilin is presented in Table 1. This information is

crucial for calculating the required mass of the compound to achieve a desired stock solution

concentration.
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Property Value Source(s)

CAS Number 36945-98-9 [3]

Molecular Formula C₁₆H₁₃N₃O₄

Molecular Weight ~311.3 g/mol

Appearance Solid, yellow powder

Purity ≥97% (HPLC)

Solubility Data in DMSO
The solubility of Icilin in DMSO can vary between suppliers, likely due to differences in the

purity and crystalline form of the compound. It is recommended to use fresh, anhydrous DMSO,

as absorbed moisture can reduce the solubility of Icilin. A compilation of reported solubility

values is provided in Table 2.

Solubility in DMSO
(mg/mL)

Molar Concentration (mM) Source

15 mg/mL ~48.2 mM Sigma-Aldrich

25 mg/mL ~80.3 mM Cayman Chemical

31.13 mg/mL 100 mM Tocris Bioscience

50 mg/mL ~160.6 mM LKT Labs

62 mg/mL ~199.2 mM Selleck Chemicals

Soluble to 100 mM ~31.13 mg/mL R&D Systems

Experimental Protocol: Preparation of a 100 mM
Icilin Stock Solution in DMSO
This protocol outlines the steps to prepare a 100 mM stock solution of Icilin in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

in vitro and in vivo experiments.
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Materials and Equipment
Icilin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, pyrogen-free microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Step-by-Step Procedure
Preparation: Work in a clean and sterile environment, such as a laminar flow hood or

biosafety cabinet, especially if the stock solution will be used for cell culture experiments.

Weighing Icilin:

Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh the desired amount of Icilin powder. For example, to prepare 1 mL of a

100 mM stock solution, weigh out 31.13 mg of Icilin (based on a molecular weight of

311.3 g/mol ).

Adding DMSO:

Add the calculated volume of anhydrous DMSO to the tube containing the Icilin powder.

To prepare 1 mL of a 100 mM solution, add 1 mL of DMSO.

Dissolution:

Close the tube or vial securely.
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Gently vortex or pipette the solution to facilitate the dissolution of the Icilin powder. It may

take some time for the compound to dissolve completely.

Visually inspect the solution to ensure that no solid particles remain. If necessary, gentle

warming to 37°C for a short period (10-15 minutes) can aid in dissolution.

Storage:

Once the Icilin is fully dissolved, the stock solution is ready for use or storage.

For long-term storage, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles, which can lead to degradation

of the compound.

Store the aliquots at -20°C for up to one year or at -80°C for up to two years. For short-

term storage (days to weeks), 4°C is acceptable.

Application Notes
Dilution for Aqueous Solutions: Icilin has very low solubility in aqueous buffers. To prepare a

working solution in an aqueous medium (e.g., PBS or cell culture medium), first, dissolve the

Icilin in DMSO to create a concentrated stock solution, and then dilute this stock solution

into the aqueous buffer of choice.

Cell Culture Applications: When preparing working solutions for cell culture, ensure that the

final concentration of DMSO is kept low (typically below 0.5%, with <0.1% being preferable)

to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final

concentration of DMSO) should be included in all experiments.

Safety Precautions: Handle Icilin and DMSO in a well-ventilated area and wear appropriate

PPE. DMSO can facilitate the absorption of substances through the skin.

Visualized Workflows and Signaling Pathways
Experimental Workflow for Icilin Stock Solution
Preparation
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Caption: Workflow for preparing Icilin stock solution in DMSO.
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Simplified Signaling Pathway of Icilin Action
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Caption: Icilin activates TRPM8 and modulates TRPA1 channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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